4-Bromopiperidine hydrobromide
Overview
Description
4-Bromopiperidine hydrobromide is a salt of halogenopiperidine . It has been used as a precursor in the synthesis of tritium labelled N-aminopiperidine .
Molecular Structure Analysis
The molecular formula of this compound is C5H11Br2N . The molecular weight is 244.96 g/mol . The InChI is 1S/C5H10BrN.BrH/c6-5-1-3-7-4-2-5;/h5,7H,1-4H2;1H and the canonical SMILES is C1CNCCC1Br.Br .Chemical Reactions Analysis
A Grunwald-Winstein treatment of the specific rates of solvolysis of 4-bromopiperidine gives for aqueous ethanol, methanol, acetone, and dioxane a very good logarithmic correlation against the YBr solvent ionizing power values with a slope (m value) of 0.46±0.02, consistent with the operation of a synchronous Grob fragmentation mechanism .Physical And Chemical Properties Analysis
This compound is a white to almost white powder to crystal . It has a melting point of 190.0 to 194.0 °C . It is soluble in water .Scientific Research Applications
Polymerization and Structural Studies
4-Bromopiperidine hydrobromide has been utilized in the polymerization of substituted pyridines, specifically in the solution polymerization of 4-bromomethylpyridine and 3-bromomethyl pyridine hydrobromides. This process, studied through NMR spectroscopy, revealed the kinetics and mechanism involving bimolecular reactions of the monomer, dimer, and higher oligomers. The study provided insights into the reactivity of these compounds and their thermal stability and solubility after various anion exchanges, contributing to advancements in polymer chemistry (Monmoton, Lefebvre, & Fradet, 2008).
Synthesis of Pharmaceutical Compounds
Research has explored the use of this compound in the synthesis of pharmaceutical compounds. For instance, it has been employed in the novel synthesis of Halofuginone hydrobromide, an effective anti-coccidial drug used in poultry. This method is noted for its convenience, low cost, and efficiency, demonstrating the compound's potential in facilitating pharmaceutical synthesis (Zhang, Yao, & Liu, 2017).
Organic Synthesis Intermediates
The compound has been identified as a key intermediate in the synthesis of various organic compounds. For example, it plays a role in the synthetic technology of N,N-Dimethyl-4-nitrobenzylamine, which finds applications in medicine, pesticides, and chemical fields. This process demonstrates its utility in creating efficient, low-cost, and environmentally friendly production methods (Wang Ling-ya, 2015).
Environmental Applications
This compound also finds applications in environmental studies. For instance, it has been used in the study of bromophenols' transformation in aquatic environments, particularly during chlorination processes. Understanding these transformations is crucial for insights into the environmental fate of such compounds during water and wastewater disinfection (Xiang et al., 2020).
Catalysis and Chemical Transformations
It has been utilized in catalytic processes, such as in the enantioselective bromocyclization of olefinic amides. This process, involving amino-thiocarbamates as catalysts, leads to the synthesis of enantioenriched 2-substituted 3-bromopiperidines, demonstrating its role in facilitating complex chemical transformations (Zhou et al., 2013).
Antibacterial Surface Design
Research has also explored its use in designing antibacterial surfaces. For example, poly(4-vinyl-N-alkylpyridinium bromide) covalently attached to glass slides has shown significant antibacterial properties, indicating its potential application in creating surfaces that kill bacteria on contact. This application is particularly relevant in healthcare and sanitation industries (Tiller, Liao, Lewis, & Klibanov, 2001).
Safety and Hazards
Properties
IUPAC Name |
4-bromopiperidine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10BrN.BrH/c6-5-1-3-7-4-2-5;/h5,7H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVTIZXGNLIKUQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1Br.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11Br2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90370441 |
Source
|
| Record name | 4-Bromopiperidine hydrobromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90370441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
54288-70-9 |
Source
|
| Record name | Piperidine, 4-bromo-, hydrobromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54288-70-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromopiperidine hydrobromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90370441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromopiperidine Hydrobromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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